Facile formation of a microporous chitosan hydrogel based on self-crosslinking†
Journal of Materials Chemistry B Pub Date: 2017-11-09 DOI: 10.1039/C7TB02736B
Abstract
A facile approach for the formation of microporous (chitosan) hydrogel scaffolds based on self-crosslinking is presented. It is simple and does not require any sacrificial porogen, toxic initiator/catalyst, harmful irradiation, or sophisticated equipment. The pore size, porosity, and mechanical properties of our hydrogels can be readily tuned.
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